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Compound of Interest

Compound Name: 3-Methoxybenzeneboronic acid

Cat. No.: B135778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics
of (3-Methoxyphenyl)boronic acid, a versatile reagent widely utilized in organic synthesis,
particularly in the formation of carbon-carbon bonds through Suzuki-Miyaura cross-coupling
reactions. Its unique properties make it a valuable building block in the development of
complex organic molecules, including pharmaceuticals and agrochemicals.

Core Physical and Chemical Properties

(3-Methoxyphenyl)boronic acid, also known as 3-methoxybenzeneboronic acid, is a white to
light yellow crystalline powder.[1] It is soluble in polar organic solvents such as methanol and
dimethyl sulfoxide (DMSO).[1][2] The presence of the methoxy group enhances its reactivity
and solubility, making it an effective component in various chemical transformations.[2][3]

Table 1: General Properties of (3-Methoxyphenyl)boronic acid
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Property Value Reference(s)
CAS Number 10365-98-7 [4][5][6]
Molecular Formula C7HsBOs [41[5]
Molecular Weight 151.96 g/mol [5][6]

White to light yellow crystalline
Appearance [11[7]

powder
Melting Point 160-163 °C [8]

Table 2: Spectroscopic Data Summary

Spectrum Type Key Features/Notes

1H NMR Spectral data available.[4]

13C NMR Spectral data available.[9][10]
IR Spectral data available.[11][12]

Safety and Handling

(3-Methoxyphenyl)boronic acid is classified as harmful if swallowed and causes skin and
serious eye irritation.[12] It may also cause respiratory irritation.[12] Appropriate personal
protective equipment (PPE), including gloves, eye protection, and a dust mask, should be used
when handling this compound.[6]

Table 3: GHS Hazard Information

Hazard Statement Code
Harmful if swallowed H302
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335
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This information is a summary. Always consult the full Safety Data Sheet (SDS) before
handling.

Experimental Protocols
Suzuki-Miyaura Cross-Coupling Reaction: A General
Protocol

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling reaction between an
organoboron compound (like (3-Methoxyphenyl)boronic acid) and an organic halide or triflate.
[13][14] This reaction is a cornerstone of modern organic synthesis for the formation of biaryl
compounds.

Experimental Workflow:
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
Detailed Example Protocol:
This protocol is a representative example and may require optimization for specific substrates.

e Reaction Setup: In a round-bottom flask, combine the aryl halide (1.0 mmol), (3-
Methoxyphenyl)boronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

 Inert Atmosphere: Seal the flask and subject it to three cycles of vacuum and backfilling with
an inert gas (e.g., argon or nitrogen).
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» Solvent and Catalyst Addition: Under the inert atmosphere, add the solvent (e.g., a mixture
of toluene and water) and the palladium catalyst (e.g.,
tetrakis(triphenylphosphine)palladium(0), 0.05 mmol).

o Reaction: Heat the mixture to the desired temperature (typically 80-100 °C) and stir
vigorously for the required time (typically 2-24 hours), monitoring the reaction progress by a
suitable technique like TLC or GC-MS.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can then be purified by column chromatography
on silica gel to yield the desired biaryl product.

Molecular Structure and Signaling Pathways

The utility of (3-Methoxyphenyl)boronic acid in Suzuki-Miyaura coupling is rooted in its
molecular structure, which facilitates the key steps of the catalytic cycle.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reaction is initiated by the oxidative addition of an organic halide to a Pd(0) complex. This
is followed by transmetalation with the boronic acid, which is activated by a base. The final step
is reductive elimination, which forms the C-C bond of the biaryl product and regenerates the
Pd(0) catalyst.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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